Cas no 868248-82-2 ((2S)-5-amino-2-methylpentanoic acid)

• Product Name: (2S)-5-amino-2-methylpentanoic acid
• CAS No: 868248-82-2
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 4264119
• PubChem ID: 55284073
• Update Time: 2025-06-11

(2S)-5-amino-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-amino-2-methyl-, (2S)-
• (S)-5-Amino-2-methylpentanoic acid
• (2S)-5-amino-2-methylpentanoic acid
• AKOS006347827
• CS-0227534
• 868248-82-2
• SCHEMBL11924541

• Inchi： 1S/C6H13NO2/c1-5(6(8)9)3-2-4-7/h5H,2-4,7H2,1H3,(H,8,9)/t5-/m0/s1
• InChI Key： UTJLXEIPEHZYQJ-YFKPBYRVSA-N
• SMILES： C(O)(=O)[C@@H](C)CCCN

Computed Properties

• Exact Mass: 131.094628657Da
• Monoisotopic Mass: 131.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 63.3Ų

Additional information on (2S)-5-amino-2-methylpentanoic acid

Recent Advances in the Study of (2S)-5-amino-2-methylpentanoic acid (CAS: 868248-82-2) in Chemical Biology and Pharmaceutical Research

The compound (2S)-5-amino-2-methylpentanoic acid (CAS: 868248-82-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This non-proteinogenic amino acid derivative has shown promising potential in various therapeutic applications, particularly in the modulation of metabolic pathways and as a building block for novel drug candidates. Recent studies have focused on its role in enzyme inhibition, its incorporation into peptide-based therapeutics, and its potential as a biomarker for certain metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (2S)-5-amino-2-methylpentanoic acid as a key intermediate in the synthesis of novel gamma-aminobutyric acid (GABA) analogs. The research demonstrated that derivatives of this compound exhibited enhanced blood-brain barrier permeability compared to traditional GABAergic drugs, suggesting potential applications in neurological disorders such as epilepsy and anxiety. The study utilized molecular docking simulations and in vitro assays to validate the binding affinity of these derivatives to GABA receptors.

In the area of cancer research, a recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) reported on the incorporation of (2S)-5-amino-2-methylpentanoic acid into peptide-drug conjugates targeting tumor-specific antigens. The researchers found that this modification significantly improved the stability and tumor-targeting efficiency of the conjugates in mouse xenograft models. The compound's unique stereochemistry and side chain properties were identified as critical factors in enhancing the pharmacokinetic profile of these therapeutic agents.

Metabolomics studies have also revealed interesting findings regarding 868248-82-2. A 2024 multi-center study published in Nature Chemical Biology identified this compound as a potential biomarker for mitochondrial dysfunction in certain rare genetic disorders. The research employed advanced mass spectrometry techniques to track the compound's metabolic fate and demonstrated its accumulation in patient-derived fibroblast cultures, suggesting its utility in diagnostic applications.

From a synthetic chemistry perspective, recent advancements in the production of (2S)-5-amino-2-methylpentanoic acid have been reported. A 2023 paper in Organic Process Research & Development described an improved asymmetric synthesis route with 92% enantiomeric excess and 85% overall yield, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical applications where high purity and scalability are essential requirements.

Looking forward, the unique structural features of 868248-82-2 continue to inspire novel research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) design, where its stereochemistry and functional groups may offer advantages in ternary complex formation. Additionally, its role in modulating gut microbiota metabolism is emerging as another promising area of study, with preliminary results suggesting potential applications in metabolic syndrome and inflammatory bowel diseases.